2-Hydroxy-2-(4-methoxyphenyl)-1-phenyl-2,3-dihydroimidazo[1,2-a]pyridin-1-ium bromide

• IUPAC Name: 2-(4-methoxyphenyl)-1-phenyl-3H-imidazo[1,2-a]pyridin-4-ium-2-ol;bromide
• InChI: InChI=1S/C20H19N2O2.BrH/c1-24-18-12-10-16(11-13-18)20(23)15-21-14-6-5-9-19(21)22(20)17-7-3-2-4-8-17;/h2-14,23H,15H2,1H3;1H/q+1;/p-1
• InChI Key: UQPVHQRBDSHXEJ-UHFFFAOYSA-M
• Canonical SMILES: COC1=CC=C(C=C1)C2(C[N+]3=CC=CC=C3N2C4=CC=CC=C4)O.[Br-]
• Molecular Formula: C20H19BrN2O2
• Molecular Weight: 399.3 g/mol

Description

2-Hydroxy-2-(4-methoxyphenyl)-1-phenyl-2,3-dihydroimidazo[1,2-a]pyridin-1-ium bromide is a useful research compound. Its molecular formula is C20H19BrN2O2 and its molecular weight is 399.288. The purity is usually 95%.
BenchChem offers high-quality 2-Hydroxy-2-(4-methoxyphenyl)-1-phenyl-2,3-dihydroimidazo[1,2-a]pyridin-1-ium bromide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Hydroxy-2-(4-methoxyphenyl)-1-phenyl-2,3-dihydroimidazo[1,2-a]pyridin-1-ium bromide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemistry and Properties of Related Heterocyclic Compounds

Heterocyclic compounds, such as imidazopyridines and their derivatives, have been extensively studied for their diverse chemical properties and applications. For example, the chemistry of compounds containing pyridine and benzimidazole groups has been reviewed, highlighting their preparation, properties, and the formation of complex compounds with significant spectroscopic, structural, magnetic, biological, and electrochemical activity (Boča, Jameson, & Linert, 2011). This suggests potential research avenues for our compound in the areas of material science, catalysis, and biological applications.

Pharmaceutical Implications

Although the request specifically excludes drug use and dosage, it's worth noting that the structural motifs found in our compound are often explored for pharmacological purposes. For instance, pyrimidine and imidazole scaffolds are frequently investigated for their drug design potential, especially as kinase inhibitors for treating inflammatory diseases (Scior, Domeyer, Cuanalo-Contreras, & Laufer, 2011). These structural analogs underline the importance of such compounds in medicinal chemistry, suggesting the need for further investigation into related derivatives.

Applications in Material Science and Optoelectronics

The incorporation of heterocyclic compounds into materials for optoelectronic applications is another significant area of research. For instance, quinazolines and pyrimidines have been used in the synthesis and application of electronic devices, highlighting their role in developing novel optoelectronic materials with luminescent and photoelectric conversion properties (Lipunova, Nosova, Charushin, & Chupakhin, 2018). This points to potential applications of our compound in the development of materials for organic light-emitting diodes (OLEDs) and other electronic components.